3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one

• IUPAC Name: (E)-3-(4-fluorophenyl)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H9FOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H/b8-5+
• InChI Key: TUACRTLXMOTXHL-VMPITWQZSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: C1=CSC(=C1)C(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C13H9FOS
• Molecular Weight: 232.27 g/mol

Description

3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one, also known as 4F-PV8, is a synthetic cathinone that belongs to the class of designer drugs. It has been reported to have stimulant and entactogenic effects similar to other cathinones, such as MDPV and alpha-PVP. This compound has gained popularity in the recreational drug market due to its psychoactive effects. However, its potential for abuse and adverse health effects have raised concerns among researchers and regulatory agencies.

Scientific Research Applications

Synthesis and Characterization

3-(4-Fluorophenyl)-1-(2-thienyl)-2-propen-1-one and its derivatives have been synthesized and characterized extensively. For instance, Liu et al. (2009) synthesized unsymmetrical diarylethene compounds, investigating the impact of the fluorine atom's position on properties like photochromism, fluorescence, and electrochemical behaviors, revealing significant influences on the optoelectronic properties (Liu, Pu, & Liu, 2009). Similarly, Topal et al. (2021) conducted the synthesis of compounds like 3-(4-fluorophenyl)thieno[3,2-b]thiophene, analyzing their potential in applications like energy storage and electrochromic devices due to their unique properties (Topal et al., 2021).

Molecular Structure and Crystal Packing

The molecular structure and crystal packing of these compounds have been a subject of study, revealing intricate details about their composition and intermolecular interactions. For instance, Butcher et al. (2007) described the coplanarity of hydroxyphenyl and fluorophenyl groups and the stabilization of crystal packing via hydrogen bonding in one such compound (Butcher et al., 2007).

Molecular Interactions and Applications

Vibrational Properties and Computational Analysis

Vibrational spectroscopy and computational methods have been employed to analyze the structure of compounds containing 3-(4-fluorophenyl)-1-(2-thienyl)-2-propen-1-one. Sert et al. (2014) conducted a detailed experimental and theoretical vibrational spectral analysis of a related compound, comparing the computed and experimental data to provide insights into molecular structure and properties (Sert et al., 2014).

Material Science and Pharmaceutical Applications

The compounds have shown a wide spectrum of biological activities and applications in material science. For instance, Nagaraju et al. (2018) emphasized the importance of substituted thiophenes, which are integral to the structure of these compounds, in pharmaceuticals and as components in devices like thin-film transistors and solar cells (Nagaraju et al., 2018). Additionally, Nagamani et al. (2018) synthesized novel derivatives and evaluated their antimicrobial activity, indicating the potential biomedical applications of these compounds (Nagamani et al., 2018).